Cas no 1342213-55-1 (3-(2,5-Dimethoxyphenyl)-3-pentanol)

• Product Name: 3-(2,5-Dimethoxyphenyl)-3-pentanol
• CAS No: 1342213-55-1
• MF: C₁₃H₂₀O₃
• MW: 224.296104431152
• MDL: MFCD17223390
• CID: 5188565
• Update Time: 2026-03-05

3-(2,5-Dimethoxyphenyl)-3-pentanol Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-Dimethoxyphenyl)-3-pentanol
• 3-(2,5-dimethoxyphenyl)pentan-3-ol

• MDL： MFCD17223390
• Inchi： 1S/C13H20O3/c1-5-13(14,6-2)11-9-10(15-3)7-8-12(11)16-4/h7-9,14H,5-6H2,1-4H3
• InChI Key： WPKJCNINHIZQME-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C=CC=1OC)OC)(CC)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 201
• XLogP3: 2.6
• Topological Polar Surface Area: 38.7

Additional information on 3-(2,5-Dimethoxyphenyl)-3-pentanol

Professional Introduction to 3-(2,5-Dimethoxyphenyl)-3-pentanol (CAS No. 1342213-55-1)

3-(2,5-Dimethoxyphenyl)-3-pentanol, a compound with the chemical identifier CAS No. 1342213-55-1, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural and functional properties, has garnered attention for its potential applications in the development of novel therapeutic agents. The presence of both dimethoxyphenyl and pentanol moieties in its molecular framework suggests a rich chemical space for biological activity exploration.

The dimethoxyphenyl group, a derivative of an aromatic ring substituted with two methoxy groups, is known for its role in enhancing the lipophilicity and metabolic stability of molecules. This feature is particularly valuable in drug design, as it can influence the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. In contrast, the pentanol moiety contributes to the compound's solubility and overall physicochemical properties, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in exploring the pharmacological potential of aromatic alcohols as bioactive molecules. The structural motif of 3-(2,5-Dimethoxyphenyl)-3-pentanol aligns well with this trend, offering a scaffold that can be modified to target various biological pathways. Preliminary studies have indicated that compounds containing the dimethoxyphenyl group exhibit interesting interactions with enzymes and receptors involved in inflammation and neurodegeneration.

The compound's relevance is further underscored by its potential role in addressing unmet medical needs. For instance, research has suggested that modifications of the aromatic alcohol scaffold may lead to the development of novel anti-inflammatory agents. These agents could offer alternatives to existing therapies by targeting distinct pathways or exhibiting improved efficacy and safety profiles. The pentanol moiety may also contribute to reducing off-target effects by modulating the compound's pharmacokinetic behavior.

Advances in computational chemistry and molecular modeling have accelerated the process of identifying promising candidates like 3-(2,5-Dimethoxyphenyl)-3-pentanol for further experimental validation. These techniques allow researchers to predict binding affinities, metabolic stability, and other critical parameters before investing significant resources in synthesis and biological testing. Such high-throughput virtual screening methods have become indispensable tools in modern drug discovery pipelines.

The synthesis of 3-(2,5-Dimethoxyphenyl)-3-pentanol presents an interesting challenge due to its complex structural features. However, recent developments in synthetic methodologies have made it more feasible to access such molecules with high purity and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled chemists to construct intricate molecular architectures efficiently.

In conclusion, 3-(2,5-Dimethoxyphenyl)-3-pentanol (CAS No. 1342213-55-1) stands out as a promising candidate for further exploration in pharmaceutical research. Its unique structural features combined with its potential biological activity make it an attractive molecule for developing novel therapeutic agents. As research continues to uncover new applications for this compound and related derivatives, it is likely to play an increasingly important role in addressing various medical conditions.